Cas no 88-82-4 (2,3,5-Triiodobenzoic acid)

2,3,5-Triiodobenzoic acid structure

Product Name:2,3,5-Triiodobenzoic acid

CAS No:88-82-4

Molecular Formula:C₇H₃I₃O₂

Molecular Weight:499.810939073563

MDL:MFCD00002420

CID:34484

PubChem ID:6948

2,3,5-Triiodobenzoic acid Properties

Names and Identifiers

- 2,3,5-Triiodobenzoic acid
- 2,3,5-Triiodobenzoicacid Solution
- trans2-Methyl-3-heptene
- 2,3,4,6-TETRA-O-BENZYL-D-GALACTOPYRANOSE TRICHLOROACETIMIDATE
- 2,3,5-TIBA
- 2,3,5-triiodo-benzoic acid
- 2,3,5-tri-iodobenzoic acid
- 2,3,5-Triiodobenzoic acid 
- 2-iodoyl-3,5-diiodobenzoic acid
- Benzoic acid,2,3,5-triiodo
- Caswell No. 890A
- Floraltone
- Johnkolor
- TIBA
- Triiodobenzoic acid
- Triiodobenzoicacid
- Benzoic acid, 2,3,5-triiodo-
- Triiodobenzoic acid (VAN)
- Regin 8
- Kyselina 2,3,5-trijodbenzoova
- A 20812
- EPA Pesticide Chemical Code 009104
- Kyselina 2,3,5-trijodbenzoova [Czech]
- acide 2,3,5-triiodobenzoique
- TIB
- ZMZGFLUUZLELNE-UHFFFAOYSA-N
- H575A4059Q
- 2,3,5-Triiodoben
- AI3-27442
- EINECS 201-859-6
- NCGC00248208-02
- BBL014157
- AB01330639-02
- 2,3,5-Triiodobenzoic acid, BioReagent, plant cell culture tested, >=97% (HPLC)
- Q27105007
- LS-38406
- 88-82-4
- 2,5-Triiodobenzoic acid
- AM20041296
- Tox21_300914
- 2,5-TIBA
- DS-18053
- T0451
- BRN 1955088
- NSC-2582
- NCGC00254818-01
- DTXCID2021317
- CAS-88-82-4
- Regim 8
- STK390176
- HSDB 7575
- CS-W011500
- Benzoic acid,3,5-triiodo-
- DTXSID4041317
- AC-17003
- SCHEMBL39041
- NCGC00248208-01
- HY-W010784
- B3I
- 2,3,5-TRIIODOBENZOIC ACID [HSDB]
- 2,3,5-triiodbenzoesyre
- Regim 8 (Salt/Mix)
- W-100387
- UNII-H575A4059Q
- CHEBI:73175
- Z104484766
- WLN: QVR BI CI EI
- SY036835
- EN300-20907
- InChI=1/C7H3I3O2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,(H,11,12
- CK2209
- BB 0245940
- AKOS000109232
- NSC2582
- MFCD00002420
- 2,3,5-Triiodobenzoic acid, 98%
- 2,3,5-Triiodobenzoic acid, technical grade
- FT-0609456
- A-20812
- CHEMBL115079
- C7H3I3O2
- NSC 2582
- 2,3,5-Triiodobenzoic acid (ACI)
- 2,3,5-Triiodobenzoic acid,98%
- 2,3,5-Triiodobenzoicacid
- NS00009162
- DB-013955
- ALBB-017941
- Acid, Triiodobenzoic
- Regim-8
- Trioiodobenzoic acid
- +Expand
- MDL： MFCD00002420
- InChIKey： ZMZGFLUUZLELNE-UHFFFAOYSA-N
- Inchi： 1S/C7H3I3O2/c8-3-1-4(7(11)12)6(10)5(9)2-3/h1-2H,(H,11,12)
- SMILES： O=C(C1C(I)=C(I)C=C(I)C=1)O
- BRN： 1955088

Computed Properties

Exact Mass: 499.72700
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Rotatable Bond Count: 1
Monoisotopic Mass: 499.726708
Heavy Atom Count: 12
Complexity: 186
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 3.4
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 37.3

Experimental Properties

LogP: 3.19860
PSA: 37.30000
Water Partition Coefficient: Insoluble in water.
Boiling Point: 456.7 °C at 760 mmHg
Melting Point: 220-222 °C (lit.)
Flash Point: 230 °C
Solubility: methanol: soluble5%, hazy, orange to very deep orange (light)
Color/Form: Light yellow prismatic crystals.
Solubility: Soluble in hot ethanol and ether, slightly soluble in boiling benzene, insoluble in water.
Sensitiveness: Light Sensitive
Density: 2.7985 (estimate)

2,3,5-Triiodobenzoic acid Security Information

Symbol: GHS07
RTECS：DH9275000
WGK Germany：3
Safety Instruction： S22-S26-S36-S24/25
Risk Phrases：R22
Dangerous goods sign： Xn
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H302
Warning Statement： P264-P270-P280-P301+P312+P330-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P501
Prompt：warning
Storage Condition：−20°C
Risk Phrases： 22
Signal Word：Warning
TSCA：Yes

2,3,5-Triiodobenzoic acid Customs Data

HS CODE：29163900
Customs Data：

China Customs Code:
2916399015

Overview:

2916399015 Triiodobenzoic acid.Regulatory conditions:S(Import and Export Pesticide Registration Certificate).VAT:17.0%.Tax refund rate:0.0%.Minimum tariff:6.5%.general tariff:30.0%

Declaration elements:

Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

Regulatory conditions:

S.Import and Export Pesticide Registration Certificate

Summary:

2916399015 2,3,5-triiodobenzoic acid.supervision conditions:s(import or export registration certificate for pesticides).VAT:17.0%.tax rebate rate:0.0%.MFN tarrif:6.5%.general tariff:30.0%

2,3,5-Triiodobenzoic acid Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P0033DX-1g	2,3,5-Triiodobenzoic Acid	88-82-4	98%(HPLC)	1g	$32.00	2024-04-20
A2B Chem LLC	AB43557-1g	2,3,5-Triiodobenzoic acid	88-82-4	98%(HPLC)	1g	$17.00	2024-04-19
abcr	AB171937-5 g	2,3,5-Triiodobenzoic acid, 98%; .	88-82-4	98%	5 g	€78.80	2023-07-20
Apollo Scientific	OR11299-25g	2,3,5-Triiodobenzoic acid	88-82-4	98%	25g	£62.00	2023-09-02
Cooke Chemical	A7691012-5G	2,3,5-Triiodobenzoic acid	88-82-4	98%	5g	RMB 80.00	2023-09-07
Enamine	EN300-20907-0.05g	2,3,5-triiodobenzoic acid	88-82-4	96%	0.05g	$19.0	2023-09-16
eNovation Chemicals LLC	D695434-100g	2,3,5-Triiodobenzoic Acid	88-82-4	98%	100g	$160	2022-10-17
FUJIFILM	324-95441-5g	2,3,5-Triiodobenzoic Acid	88-82-4		5g	JPY 7000	2023-09-15
Matrix Scientific	077357-500mg	2,3,5-Triiodobenzoic acid	88-82-4		500mg	$105.00	2023-09-10
MedChemExpress	HY-W010784-10g	2,3,5-Triiodobenzoic acid	88-82-4	≥98.0%	10g	￥120	2024-05-25